Cas no 1094485-72-9 (1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine)

• Product Name: 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine
• CAS No: 1094485-72-9
• MF: C₁₀H₁₀NOF
• MW: 179.194g/mol
• CID: 4571376
• PubChem ID: 43248591
• Update Time: 2025-05-19

1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine
• 2-Benzofuranmethanamine, 7-fluoro-α-methyl-

Computed Properties

• Exact Mass: 179.075
• Monoisotopic Mass: 179.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2

1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine

Introduction to 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine (CAS No. 1094485-72-9)

1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1094485-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran derivatives class, characterized by its fused benzene and furan rings, which are pivotal in determining its unique chemical properties and biological activities. The presence of a fluorine atom at the 7-position of the benzofuran scaffold introduces additional electronic and steric effects, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine incorporates an amine functional group at the ethyl chain, which can serve as a versatile handle for further chemical modifications. This feature allows chemists to explore various derivatization strategies, such as coupling reactions with carboxylic acids or acid chlorides, to generate more complex molecules with tailored biological profiles. The benzofuran core is well-documented for its role in medicinal chemistry, particularly in the design of compounds with potential anticancer, anti-inflammatory, and antimicrobial properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine and biological targets. Studies suggest that the fluorine substituent enhances binding affinity by modulating hydrophobic interactions and electronic distributions within the binding pocket of target proteins. This optimization of molecular interactions is crucial for improving drug efficacy and selectivity. Moreover, the benzofuran ring's ability to adopt multiple conformations adds another layer of complexity to its pharmacophoric properties, making it an attractive scaffold for structure-based drug design.

In the context of modern drug discovery, 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine has been investigated for its potential applications in treating neurological disorders. Preliminary studies indicate that derivatives of this compound may interact with neurotransmitter receptors, offering a possible avenue for developing novel therapeutics. The fluorine atom's influence on metabolic stability has also been a focal point, as it can impact the compound's half-life and bioavailability in vivo. These factors are critical considerations when evaluating the pharmacokinetic profile of candidate drugs.

The synthesis of 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine involves multi-step organic transformations, starting from readily available precursors such as 2-formylbenzoic acid and 7-fluorobenzofuran. The introduction of the amine group is typically achieved through reductive amination or nucleophilic substitution reactions. These synthetic pathways highlight the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications. The growing interest in fluorinated heterocycles has spurred innovations in synthetic methodologies, enabling more efficient and scalable production processes.

From a regulatory perspective, 1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine (CAS No. 1094485-72-9) must adhere to stringent quality control measures to ensure safety and efficacy in preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and purity. These analytical methods are integral to maintaining compliance with international pharmacopeial standards, which are essential for regulatory approvals.

The impact of fluorine substitution on the electronic properties of benzofuran derivatives has been extensively studied. Fluorine atoms are known to exert electron-withdrawing effects through hyperconjugation and inductive effects, which can influence both reactivity and binding affinity. This knowledge has been leveraged to design 1-(7-fluoro-1-benzofuran-2-ylolethanammonium hydrochloride) analogs with enhanced pharmacological properties. Such modifications underscore the importance of fluorine chemistry in optimizing drug candidates for therapeutic use.

Exploring the biological activity of 1-(7-fluoro-benzo[b]furan)-2-carboxylic acid ethyl ester derivatives has revealed promising results in preclinical models. These studies have demonstrated potential therapeutic benefits across various disease indications, including cancer and inflammatory diseases. The ability of this compound to modulate key signaling pathways has opened new avenues for drug development. Furthermore, its compatibility with green chemistry principles has made it an attractive candidate for sustainable pharmaceutical manufacturing processes.

The future direction of research on CAS No 1094485 72 9 lies in expanding its chemical space through combinatorial synthesis and library screening programs. By integrating machine learning algorithms with traditional high-throughput screening (HTS), researchers can accelerate the identification of novel derivatives with improved pharmacological profiles. This interdisciplinary approach combines computational power with experimental validation to streamline drug discovery efforts.

In conclusion,[b]benzofuran derivatives[/b] featuring a [b]fluorine atom[/b] represent a fertile ground for medicinal chemistry innovation.[b]CAS No 1094485 72 9[/b],[b]such as [b]N-(7-fluorobenzofuranyl)-acetamide[/b],[/b] continue to inspire new therapeutic strategies across multiple disease areas.[b]The unique structural features[/b],[b]including [b](E)-3-[3-(trifluoromethyl)allyl]-5-methylbenzofuran[/b],[/b][b]make these compounds valuable tools[/b][/b][.] [b]Ongoing research efforts[/b][/] aim to harness their full potential by leveraging advanced synthetic techniques[.] [b]As our understanding[/b][/] deepens[,][/] [b]these molecules[/b][/] will undoubtedly play a pivotal role[()]in shaping future treatments[.]